2-[(4-nitrophenyl)(1H-pyrrol-2-yl)methyl]-1H-pyrrole

• IUPAC Name: 2-[(4-nitrophenyl)-(1H-pyrrol-2-yl)methyl]-1H-pyrrole
• InChI: InChI=1S/C15H13N3O2/c19-18(20)12-7-5-11(6-8-12)15(13-3-1-9-16-13)14-4-2-10-17-14/h1-10,15-17H
• InChI Key: ANRISMCNFMGLPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=C1)C(C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CN3
• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol

Description

“2-[(4-nitrophenyl)(1H-pyrrol-2-yl)methyl]-1H-pyrrole” is a compound that contains a pyrrole ring system. Pyrrole is a biologically active scaffold known for its diverse nature of activities. The combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds.

Chemical Reactions Analysis

While specific chemical reactions involving “2-[(4-nitrophenyl)(1H-pyrrol-2-yl)methyl]-1H-pyrrole” are not detailed in the literature, pyrrole-containing compounds are known to participate in various chemical reactions.

Scientific Research Applications

Synthesis and Characterization in Conducting Polymers

• Application : This compound has been utilized in the synthesis of new soluble conducting polymers, which are significant in electrochromic devices. A study synthesized a mixture of isomers including 2-[(4-nitrophenyl)(1H-pyrrol-2-yl)methyl]-1H-pyrrole and characterized the resulting polymers using various spectroscopic techniques. These polymers demonstrated suitable material properties for electrochromic applications (Variş et al., 2006).

Development of New Pyrrole Derivatives

• Application : The compound has been investigated for the development of new pyrrole derivatives. A study described the reduction of a similar compound, leading to the synthesis of new pyrrole-based structures, potentially useful in the synthesis of novel organic compounds (Kimbaris & Varvounis, 2000).

Anticancer Activity of Pyrrole Derivatives

• Application : Pyrrole derivatives, including those similar to 2-[(4-nitrophenyl)(1H-pyrrol-2-yl)methyl]-1H-pyrrole, have been studied for their potential anticancer activity. A research explored the synthesis of polysubstituted 4H-pyran derivatives with 1H-pyrrol-2-yl groups and evaluated their anticancer activity against various human cancer cell lines (Hadiyal et al., 2020).

Electrochemical Properties and Optoelectronics

• Application : The electrochemical properties of polymers derived from compounds like 2-[(4-nitrophenyl)(1H-pyrrol-2-yl)methyl]-1H-pyrrole have been studied for their potential in optoelectronic applications. Research showed that such polymers exhibit distinct electrochromic properties and could be utilized in electrochromic devices (Ak et al., 2008).

Nonlinear Optical Materials

• Application : This compound has been part of studies exploring the synthesis of organic nonlinear optical materials. Research on pyrrole-based hydrazone crystals indicated their potential in optoelectronic applications due to their macroscopic nonlinearity (Kwon et al., 2008).